Cas no 18006-13-8 (Methyltitanium(IV) triisopropoxide)

• Product Name: Methyltitanium(IV) triisopropoxide
• CAS No: 18006-13-8
• Molecular Formula: ₃[C₃H₇O-]^.CH₃Ti+₃
• Molecular Weight: 240.16276
• MDL: MFCD03411233
• CID: 139223
• PubChem ID: 144064

Methyltitanium(IV) triisopropoxide Properties

Names and Identifiers

• Methyltitanium(IV) triisopropoxide
• METHYLTITANIUM TRIISOPROPOXIDE
• METHYLTITANIUM TRIISOPROPOXIDE, 1M in tetrahydrofuran
• METHYLTRIS(ISOPROPOXY)TITANIUM(IV) [1 M SOLUTION IN THF]
• Titanium,methyltris(2-propanolato)-, (T-4)-
• methyltitanium tri(iso-propoxide)
• Methyltitanium(iv) triisopropoxide,1M solution in THF
• Methyltitanium(IV) triisopropoxide,1M solution in THF,AcroSeal
• METHYLTRIS(ISOPROPOXY)TITANIUM(IV)
• MeTi(Oi-Pr)3
• Ti(Oi-Pr)3Me
• triisopropoxy(methyl)titanium
• Titanium,methyltris(2-propanolato)-,(t-4)-
• 64516-16-1
• 18006-13-8
• SCHEMBL1021430
• MFCD03411233
• AKOS015914588
• Titanium, methyltripropoxy-
• METHYLTITANIUM TRIISOPROPOXIDE SOLUTION (1.0M THF)
• methyltitanium triisopropoxide
• carbanide;propan-2-ol;titanium
• Methyltitanium triisopropoxide, 1M in tetrahydrofuran
• E82519
• CS-0226507
• Methyltitanium triisopropoxide 1M in tetrahydrofuran
• Methyltitanium(iv) triisopropoxide, 1M solution in THF
• MethyltitaniuM(IV) triisopropoxide, 1M solution in THF 50ML
• Methyltitanium(IV) triisopropoxide, 1M solution in THF, AcroSeal
• titanium(IV) triisopropoxide

• MDL： MFCD03411233
• InChIKey： TYJFMLFZOHGQOA-UHFFFAOYSA-N
• Inchi： InChI=1S/3C3H7O.CH3.Ti/c3*1-3(2)4;;/h3*3H,1-2H3;1H3;/q3*-1;;+3
• SMILES： [Ti](OC(C)C)(OC(C)C)(OC(C)C)C

Computed Properties

• Exact Mass: 240.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 243.144
• Heavy Atom Count: 14
• Complexity: 52.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• Topological Polar Surface Area: 60.7A^2

Experimental Properties

• LogP: 3.21090
• PSA: 27.69000
• Boiling Point: 50-2°C/0.02mmHg
• Melting Point: 10°C
• Flash Point: -17°C (THF)

Methyltitanium(IV) triisopropoxide Security Information

• Safety Instruction： S16; S26; S29
• Risk Phrases：R11; R19; R36/37/38
• Hazardous Material transportation number：UN 1993
• Storage Condition：Below 5 ° C
• Risk Phrases： 11-19-36/37/38
• TSCA：No

Methyltitanium(IV) triisopropoxide Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%